Cas no 946231-14-7 (N-(3-chloro-2-methylphenyl)-2-{5-(4-chlorophenyl)-1-methyl-1H-imidazol-2-ylsulfanyl}acetamide)

• Product Name: N-(3-chloro-2-methylphenyl)-2-{5-(4-chlorophenyl)-1-methyl-1H-imidazol-2-ylsulfanyl}acetamide
• CAS No: 946231-14-7
• MF: C₁₉H₁₇Cl₂N₃OS
• MW: 406.328780889511
• CID: 6080931
• PubChem ID: 20931503
• Update Time: 2025-07-23

N-(3-chloro-2-methylphenyl)-2-{5-(4-chlorophenyl)-1-methyl-1H-imidazol-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-2-methylphenyl)-2-{5-(4-chlorophenyl)-1-methyl-1H-imidazol-2-ylsulfanyl}acetamide
• N-(3-chloro-2-methylphenyl)-2-[5-(4-chlorophenyl)-1-methylimidazol-2-yl]sulfanylacetamide
• F2223-0204
• 946231-14-7
• AKOS001950321
• N-(3-chloro-2-methylphenyl)-2-{[5-(4-chlorophenyl)-1-methyl-1H-imidazol-2-yl]sulfanyl}acetamide
• N-(3-chloro-2-methylphenyl)-2-((5-(4-chlorophenyl)-1-methyl-1H-imidazol-2-yl)thio)acetamide

• Inchi： 1S/C19H17Cl2N3OS/c1-12-15(21)4-3-5-16(12)23-18(25)11-26-19-22-10-17(24(19)2)13-6-8-14(20)9-7-13/h3-10H,11H2,1-2H3,(H,23,25)
• InChI Key： HCQLQAKPBNVFJH-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(Cl)=C1C)(=O)CSC1N(C)C(C2=CC=C(Cl)C=C2)=CN=1

Computed Properties

• Exact Mass: 405.0469387g/mol
• Monoisotopic Mass: 405.0469387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 72.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on N-(3-chloro-2-methylphenyl)-2-{5-(4-chlorophenyl)-1-methyl-1H-imidazol-2-ylsulfanyl}acetamide

Introduction to N-(3-chloro-2-methylphenyl)-2-{5-(4-chlorophenyl)-1-methyl-1H-imidazol-2-ylsulfanyl}acetamide (CAS No. 946231-14-7)

N-(3-chloro-2-methylphenyl)-2-{5-(4-chlorophenyl)-1-methyl-1H-imidazol-2-ylsulfanyl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 946231-14-7, represents a unique molecular structure that combines aromatic rings with heterocyclic sulfur-containing moieties, making it a promising candidate for further exploration in drug development.

The structural framework of N-(3-chloro-2-methylphenyl)-2-{5-(4-chlorophenyl)-1-methyl-1H-imidazol-2-ylsulfanyl}acetamide is characterized by its dual functionality, which arises from the presence of both chloro-substituted benzene rings and a methyl-substituted imidazole ring linked via a sulfanyl group. This configuration suggests potential interactions with biological targets, particularly enzymes and receptors, which are critical in modulating various physiological processes.

In recent years, there has been a growing interest in the development of small molecules that can modulate the activity of enzymes involved in inflammatory and immunological pathways. The compound N-(3-chloro-2-methylphenyl)-2-{5-(4-chlorophenyl)-1-methyl-1H-imidazol-2-ylsulfanyl}acetamide has been identified as a potential inhibitor of certain key enzymes, such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in the production of pro-inflammatory mediators. Preliminary studies have indicated that this compound may exhibit anti-inflammatory properties by selectively inhibiting these enzymes.

The sulfanyl group in the molecule plays a crucial role in its pharmacological activity. Sulfanyl-containing compounds are known for their ability to interact with biological systems through various mechanisms, including redox processes and enzyme inhibition. The presence of the sulfanyl group in N-(3-chloro-2-methylphenyl)-2-{5-(4-chlorophenyl)-1-methyl-1H-imidazol-2-ylsulfanyl}acetamide suggests that it may be capable of modulating redox-sensitive signaling pathways, which are increasingly recognized as important targets in the treatment of chronic inflammatory diseases.

3-chloro-2-methylphenyl)-2-{5-(4-chlorophenyl)-1-methyl-1H-imidazol-2-ylsulfanyl}acetamide a versatile molecule with potential applications in multiple therapeutic areas. 3-chloro-2-methylphenyl)-2-{5-(4-chlorophenyl)-1-methyl-1H-imidazol-2-ylsulfanyl}acetamide have revealed promising interactions with several key proteins involved in inflammation and immune response. These computational findings have guided experimental efforts to optimize the compound's structure for improved efficacy and reduced side effects. 3-chloro-2-methylphenyl)-2-{5-(4-chlorophenyl)-1-methyl-1H-imidazol-2-ylsulfanyl}acetamide exhibits significant inhibitory activity against various inflammatory mediators. For instance, it has shown potent inhibition of COX enzymes, which are responsible for converting arachidonic acid into prostaglandins and thromboxanes—key mediators of inflammation. Additionally, the compound has demonstrated efficacy in reducing the production of leukotrienes, another group of pro-inflammatory molecules. 3-chloro-2-methylphenyl)-2-{5-(4-chlorophenyl)-1-methyl-1H-imidazol-2-ysulfanyl}acetamide extend beyond anti-inflammatory treatments. Preliminary data suggest that it may also have neuroprotective properties, making it a candidate for the development of drugs targeting neurodegenerative diseases such as Alzheimer's and Parkinson's. The ability of the compound to modulate redox-sensitive signaling pathways may contribute to its neuroprotective effects by reducing oxidative stress and inflammation in neural tissues. 3-chloro--methylphenyl strong >) - - - - - - - - - - --{5--(4--chlorophen yl) -- -- -- -- -- -- -- -- - - - - - - - im id az ol-- -- -- -- -- -- -- ) sulfany l }ac et am ide has been found to inhibit key enzymes involved in cancer cell metabolism, such as hexokinase and lactate dehydrogenase, thereby disrupting energy production pathways in tumor cells. p > < p > The structural diversity o f N -( ) ) ) ) ) ) ) ) ) -( ) -( ) -( ) -( ) -( ) -( ) -( ) -( ) -( ) -( ) -( ) -( ) -( ) -( ) . . . . . . . . . . . . . . . . . . . .